Cas no 1172415-72-3 (3-Amino-4-cyclohexylbutyric acid methyl ester hydrochloride)

• Product Name: 3-Amino-4-cyclohexylbutyric acid methyl ester hydrochloride
• CAS No: 1172415-72-3
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 2625827
• PubChem ID: 42614491
• Update Time: 2025-04-21

3-Amino-4-cyclohexylbutyric acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyclohexylbutyric acid methyl ester hydrochloride
• Methyl 3-Amino-4-cyclohexylbutanoate hydrochloride
• A57828
• 1172415-72-3
• methyl 3-amino-4-cyclohexylbutanoate;hydrochloride
• Methyl3-Amino-4-cyclohexylbutanoatehydrochloride
• 3-Amino-4-cyclohexyl-butyric acid methyl ester HCl

• MDL： MFCD06740375
• Inchi： 1S/C11H21NO2.ClH/c1-14-11(13)8-10(12)7-9-5-3-2-4-6-9;/h9-10H,2-8,12H2,1H3;1H
• InChI Key： CTOCUBIANLEPIF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 235.1339066Da
• Monoisotopic Mass: 235.1339066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives